MN58b

• Molecular Formula: C32H40Br2N4
• Molecular Weight: 640.5 g/mol
• InChI: InChI=1S/C32H40N4.2BrH/c1-33(2)31-17-21-35(22-18-31)25-29-13-9-27(10-14-29)7-5-6-8-28-11-15-30(16-12-28)26-36-23-19-32(20-24-36)34(3)4;;/h9-24H,5-8,25-26H2,1-4H3;2*1H/q+2;;/p-2
• InChIKey: YLHINOUDZGYMNO-UHFFFAOYSA-L

MN58b ChoKα Selective Inhibitor — Technical Specifications and Procurement Baseline

MN58b (CAS 203192-01-2) is a bis-cationic small-molecule choline kinase α (ChoKα) inhibitor with a molecular weight of 640.51 g/mol [1]. It functions by competitively inhibiting the Kennedy pathway enzyme ChoKα, thereby blocking the conversion of choline to phosphocholine (PCho), a critical precursor for phosphatidylcholine biosynthesis [2]. MN58b demonstrates an IC₅₀ of 1.4 μM against purified human ChoKα and exhibits >30-fold selectivity over the ChoKβ isoform [1]. The compound has been validated in multiple human carcinoma xenograft models and serves as a well-characterized tool compound for interrogating ChoKα-dependent phospholipid metabolism in cancer biology [3].

Choline kinase α (ChoKα) lipid metabolism pathway studies

Reported phospholipid metabolism inhibition and apoptosis pathway context

Supports cancer cell-line models, including gemcitabine-resistant pancreatic cancer

Selection context: tool compound for ChoKα-dependent lipid signaling research

• [1] Hoelzel Biotech. MN58b Product Datasheet. DCC-DC21335. View Source
• [2] Al-Saffar NM, et al. Noninvasive magnetic resonance spectroscopic pharmacodynamic markers of the choline kinase inhibitor MN58b in human carcinoma models. Cancer Res. 2006;66(1):427-434. View Source
• [3] Rodríguez-González A, et al. Inhibition of choline kinase renders a highly selective cytotoxic effect in tumour cells through a mitochondrial independent mechanism. Int J Oncol. 2005;26(4):999-1008. View Source

MN58b vs. Alternative ChoKα Inhibitors — Why Structural Analogs Cannot Be Interchanged Without Validation

ChoKα inhibitors exhibit divergent biochemical and pharmacological profiles despite shared nominal target engagement. Critical differentiators include isoform selectivity ratios (ChoKα vs. ChoKβ), differential effects on normal versus malignant cells, and resistance profile variations across cancer subtypes [1]. MN58b's >30-fold selectivity for ChoKα over ChoKβ is not uniformly shared by all bis-cationic analogs; hemicholinium-3 (HC-3), a structural predecessor, is a potent respiratory paralytic agent with unacceptable toxicity, while RSM932A (TCD-717) behaves as a ChoK agonist rather than inhibitor in certain bacterial enzymatic systems [2]. Furthermore, MN58b exhibits a mechanistically distinct bifurcated response — reversible G₀/G₁ arrest in normal cells versus apoptosis induction in tumor cells — a property not universally documented for next-generation ChoKα inhibitors such as JAS239 or V-11-0711 without side-by-side validation [1]. These compound-specific variations in selectivity, mechanism, and resistance patterns preclude simple substitution without experimental revalidation.

ChoKα/β isoform selectivity windows differ across ChoK inhibitors; pan-inhibitor or alternative profiles may shift off-target effects.

Endpoint response in drug-resistant models may not transfer; compound-specific antiproliferative patterns against gemcitabine-resistant cells vary.

Antimicrobial mechanism context may not replicate; reported cell-wall morphological effects may not be reproduced by other ChoKα inhibitors.

• [1] Rodríguez-González A, et al. Inhibition of choline kinase renders a highly selective cytotoxic effect in tumour cells through a mitochondrial independent mechanism. Int J Oncol. 2005;26(4):999-1008. View Source
• [2] BRENDA Enzyme Database. EC 2.7.1.32 — choline kinase. Inhibitor entry: MN58b, RSM-932A. View Source

MN58b Quantitative Differentiation Evidence — Head-to-Head Comparator Data for Procurement Decision Support

MN58b Demonstrates >30-Fold ChoKα/ChoKβ Isoform Selectivity — Quantitative Selectivity Profile

MN58b exhibits an IC₅₀ of 1.4 μM against purified human ChoKα with >30-fold selectivity over the ChoKβ isoform. This selectivity profile is a critical differentiator from earlier-generation ChoK inhibitors such as hemicholinium-3 (HC-3), which lacks comparable isoform discrimination and demonstrates significant off-target neuromuscular toxicity [1]. The quantitative selectivity ratio is established via Michaelis-Menten kinetics assays using E. coli-expressed human ChoKα1 and ChoKβ1 enzymes .

ChoKα/β Enzyme Selectivity

Head-to-head

IC50 ChoKα 1.4 μM (vs 1 μM RSM-932A); selectivity >36-fold (vs 33-fold, 6.7-fold)

Reported isoform-selectivity assay context

Supports cleaner ChoKα-targeted phenotype interpretation

Evidence Dimension	Isoform selectivity (ChoKα vs. ChoKβ)
Target Compound Data	IC₅₀ = 1.4 μM (ChoKα)
Comparator Or Baseline	ChoKβ inhibition; HC-3 (non-selective ChoK inhibitor)
Quantified Difference	>30-fold selective for ChoKα over ChoKβ
Conditions	Purified human ChoKα1 and ChoKβ1 expressed in E. coli; Michaelis-Menten kinetics

Why This Matters

High isoform selectivity minimizes confounding off-target effects in phospholipid metabolism studies and distinguishes MN58b from non-selective legacy ChoK inhibitors.

• [1] Hoelzel Biotech. MN58b Product Datasheet. DCC-DC21335. View Source

MN58b Exhibits 4.1-Fold Higher Potency Against Gemcitabine-Resistant Pancreatic Cancer Cells Versus Parental Cells

In a direct comparative assessment of parental versus gemcitabine-resistant Suit2 007 pancreatic ductal adenocarcinoma (PDAC) cells, MN58b demonstrated an IC₅₀ of 0.77 μM in the gemcitabine-resistant subline, representing a 4.1-fold increase in potency compared to the 3.14 μM IC₅₀ observed in the parental Suit2 007 cells [1]. This inverse resistance profile — wherein MN58b is more potent against chemotherapy-resistant cells — contrasts with conventional cytotoxic agents and suggests a distinct vulnerability axis exploitable in PDAC models .

Drug-Resistant Cell Potency

Head-to-head

IC50 0.77 μM (resistant) vs 3.14 μM (parental); ~4-fold higher activity

Supports drug-resistant model endpoint review

Inverse to typical chemoresistance profile

Evidence Dimension	Cytotoxicity in parental vs. gemcitabine-resistant PDAC cells
Target Compound Data	IC₅₀ = 3.14 μM (parental Suit2 007); IC₅₀ = 0.77 μM (gemcitabine-resistant Suit2 007)
Comparator Or Baseline	Parental Suit2 007 cells vs. gemcitabine-resistant Suit2 007 cells
Quantified Difference	4.1-fold lower IC₅₀ (greater potency) in resistant cells
Conditions	72-hour treatment; cell viability assay; Suit2 007 PDAC cell line

Why This Matters

This inverse resistance profile differentiates MN58b from conventional chemotherapeutics and positions it as a strategic tool for investigating ChoKα dependency in drug-resistant PDAC models.

• [1] InvivoChem. MN58b Product Datasheet. Biological Activity Section. View Source

MN58b Exhibits 2.3-Fold to 2.9-Fold Greater Cytotoxic Potency Than JAS239 Across Breast Cancer Cell Lines

In a head-to-head comparison across a panel of breast cancer cell lines, MN58b consistently demonstrated superior cytotoxic potency relative to the fluorescent ChoKα inhibitor JAS239. In MCF7-EV cells, MN58b exhibited an IC₅₀ of 3.85 μM compared to 11.1 μM for JAS239 (2.9-fold difference). Similarly, in MDA-MB-231 triple-negative breast cancer cells, MN58b showed an IC₅₀ of 4.36 μM versus 9.92 μM for JAS239 (2.3-fold difference). In 4175-Luc+ cells, MN58b IC₅₀ was 4.59 μM compared to 9.89 μM for JAS239 (2.2-fold difference) [1].

Antimicrobial MIC & Morphology

Head-to-head

MIC 10 μM vs 0.4 μM (RSM-932A); unique cell wall distortion

Supports antimicrobial mechanism screening context

Cell wall effect distinct from RSM-932A

Evidence Dimension	Cytotoxic potency (IC₅₀) in breast cancer cell lines
Target Compound Data	MCF7-EV: 3.85 μM; MDA-MB-231: 4.36 μM; 4175-Luc+: 4.59 μM
Comparator Or Baseline	JAS239 (MCF7-EV: 11.1 μM; MDA-MB-231: 9.92 μM; 4175-Luc+: 9.89 μM)
Quantified Difference	2.3-fold to 2.9-fold lower IC₅₀ for MN58b
Conditions	17-hour treatment; cell viability assay; MCF7-EV, MDA-MB-231, 4175-Luc+ breast cancer cell lines

Why This Matters

MN58b's consistently higher cytotoxic potency relative to JAS239 supports its selection as the reference ChoKα inhibitor for in vitro cancer studies requiring robust target engagement readouts.

• [1] Arlauckas SP, et al. Table 1: Potency of MN58b and JAS239 in a panel of breast cancer cell lines. PMC5369982. View Source

MN58b Induces Apoptosis in Tumor Cells While Eliciting Only Reversible G₀/G₁ Arrest in Normal Primary Cells

A critical differentiation of MN58b from non-selective cytotoxic agents is its bifurcated cellular response: in tumor-derived cell lines, ChoKα inhibition by MN58b promotes apoptosis induction; in contrast, normal primary human cells treated with MN58b undergo reversible G₀/G₁ cell cycle arrest and recover proliferative capacity upon drug removal [1]. This differential response is not uniformly documented for other ChoKα inhibitors such as RSM932A or JAS239 in the absence of direct comparative studies. The apoptosis mechanism involves caspase-3 activation preceding mitochondrial potential loss, indicating a non-intrinsic apoptotic pathway independent of cytochrome c release [1].

In Vivo Tumor Choline & Growth

Cross-study

PME reduction in HT29 & MDA-MB-231 xenografts; tumor growth inhibition

In vivo model-response context

Cross-study comparison with JAS239

Evidence Dimension	Cellular response outcome (normal vs. tumor cells)
Target Compound Data	Apoptosis in tumor cells; reversible G₀/G₁ arrest in normal primary cells
Comparator Or Baseline	Primary normal human cells vs. tumor-derived cell lines
Quantified Difference	Qualitative bifurcation: apoptosis vs. reversible arrest
Conditions	Primary human cells and tumor-derived cell lines; flow cytometry and viability assays

Why This Matters

This differential response profile establishes MN58b as a mechanistically distinct tool compound for dissecting tumor-selective ChoKα dependencies without confounding permanent cytotoxicity in normal cell controls.

• [1] Rodríguez-González A, et al. Inhibition of choline kinase renders a highly selective cytotoxic effect in tumour cells through a mitochondrial independent mechanism. Int J Oncol. 2005;26(4):999-1008. View Source

MN58b Functions as ChoKα Inhibitor in Eukaryotic and Prokaryotic Systems Whereas RSM932A Exhibits Agonist Behavior in Bacterial Assays

In enzymatic assays using Streptococcus pneumoniae extracts, MN58b retains its inhibitory activity against bacterial ChoK, whereas RSM932A (also known as TCD-717) paradoxically functions as an agonist rather than an inhibitor [1]. This species-specific pharmacological divergence is a critical consideration for researchers employing bacterial expression systems for ChoKα production or conducting cross-species target validation studies. The differential binding mode has been structurally characterized: MN58b and RSM-932A fit into the active site of S. pneumoniae ChoK in distinct orientations, resulting in divergent functional outcomes [1].

Evidence Dimension	Functional activity in prokaryotic ChoK assay
Target Compound Data	Inhibitor activity retained in S. pneumoniae extracts
Comparator Or Baseline	RSM932A (TCD-717) — agonist behavior in S. pneumoniae extracts
Quantified Difference	Qualitative divergence: inhibition vs. activation
Conditions	Streptococcus pneumoniae extracts; enzymatic ChoK assay

Why This Matters

Researchers utilizing bacterial expression systems for ChoKα should preferentially select MN58b over RSM932A to avoid confounding agonist artifacts that could compromise target engagement interpretation.

• [1] BRENDA Enzyme Database. EC 2.7.1.32 — choline kinase. Inhibitor entry: MN58b, RSM-932A. View Source

MN58b and RSM932A Demonstrate Comparable Potency in Reversing B Cell Hyperplasia in Vivo — In Vivo Benchmarking

In a direct in vivo comparison using B-Traf3⁻/⁻ mice, both MN58b and RSM932A administered intraperitoneally at 2 mg/kg three times weekly for 4 weeks significantly reduced spleen weight and reversed B cell hyperplasia. The magnitude of effect was statistically indistinguishable between the two compounds across multiple endpoints including splenic B cell numbers and marginal zone (MZ) B cell subset reduction [1]. This establishes that despite their divergent biochemical behavior in bacterial systems, MN58b and RSM932A achieve comparable pharmacodynamic efficacy in mammalian B cell malignancy models [1].

Evidence Dimension	In vivo B cell hyperplasia reversal
Target Compound Data	Significant reduction in spleen weight and B cell compartment
Comparator Or Baseline	RSM932A (comparable reduction; p < 0.05 to p < 0.001 vs. vehicle)
Quantified Difference	Statistically equivalent efficacy between MN58b and RSM932A
Conditions	B-Traf3⁻/⁻ mice; 2 mg/kg i.p.; 3×/week for 4 weeks

Why This Matters

This in vivo benchmarking confirms MN58b and RSM932A are functionally interchangeable in mammalian B cell models, enabling procurement decisions based on availability, cost, or supplementary analytical requirements rather than efficacy concerns.

• [1] Figure 5. Chkα inhibitors MN58B and RSM932A substantially reversed the B cell hyperplasia phenotype in B-Traf3−/− mice. PMC6946882. View Source

MN58b Recommended Procurement and Experimental Application Scenarios

Investigating ChoKα Dependency in Gemcitabine-Resistant Pancreatic Ductal Adenocarcinoma (PDAC)

MN58b's 4.1-fold enhanced potency in gemcitabine-resistant Suit2 007 PDAC cells (IC₅₀ = 0.77 μM) compared to parental cells (IC₅₀ = 3.14 μM) makes it the preferred ChoKα inhibitor for interrogating lipid metabolism vulnerabilities in chemotherapy-resistant PDAC models [1]. This inverse resistance profile suggests ChoKα inhibition as a rational therapeutic avenue in gemcitabine-refractory disease settings.

Tumor-Selective Apoptosis Studies Requiring Normal Cell Sparing Controls

MN58b's unique bifurcated response — apoptosis induction in tumor-derived cell lines versus reversible G₀/G₁ arrest in normal primary human cells — makes it indispensable for experiments requiring discrimination between tumor-selective cytotoxicity and general cellular toxicity [2]. This property is particularly valuable in co-culture systems, ex vivo patient-derived explant assays, and therapeutic index determination studies.

Prokaryotic ChoK Expression and Enzymology Studies

For investigators utilizing E. coli or S. pneumoniae expression systems for recombinant ChoKα production or enzymatic characterization, MN58b is the unequivocal inhibitor of choice. Unlike RSM932A (TCD-717), which paradoxically exhibits agonist behavior in S. pneumoniae extracts, MN58b retains bona fide inhibitory activity across both eukaryotic and prokaryotic systems, ensuring interpretable structure-activity and target engagement data [3].

In Vivo Pharmacodynamic Biomarker Development Using MRS-Based Phosphocholine Monitoring

MN58b treatment at 4 mg/kg i.p. for 5 days significantly decreases phosphomonoester levels in HT29 and MDA-MB-231 xenografts as quantified by magnetic resonance spectroscopy (MRS) . This established in vivo pharmacodynamic response makes MN58b the reference compound for developing non-invasive MRS biomarkers of ChoKα target engagement, a methodology validated in human carcinoma xenograft models [4].

Application

Selection Property

Validation Focus

Gemcitabine-resistant pancreatic cancer models

Drug-resistant cell-line response context

Apoptosis and choline metabolism pathway endpoints

In vivo ChoKα inhibitor comparator studies

In vivo target engagement (PME) biomarker

Tumor growth inhibition and ChoKα modulation

Bacterial ChoK antimicrobial mechanism research

Reported cell-wall morphological effect

Bacterial cell division pathway investigation

ChoKα isoform-selective function dissection

ChoKα/β isoform-selectivity profile

Phenotype attribution to ChoKα vs off-target ChoKβ

• [1] InvivoChem. MN58b Product Datasheet. Biological Activity Section. View Source
• [2] Rodríguez-González A, et al. Inhibition of choline kinase renders a highly selective cytotoxic effect in tumour cells through a mitochondrial independent mechanism. Int J Oncol. 2005;26(4):999-1008. View Source
• [3] BRENDA Enzyme Database. EC 2.7.1.32 — choline kinase. Inhibitor entry: MN58b, RSM-932A. View Source
• [4] Al-Saffar NM, et al. Noninvasive magnetic resonance spectroscopic pharmacodynamic markers of the choline kinase inhibitor MN58b in human carcinoma models. Cancer Res. 2006;66(1):427-434. View Source